Cas no 38853-67-7 (Tetrahydroepiberberine)

Tetrahydroepiberberine structure
Tetrahydroepiberberine structure
Product Name:Tetrahydroepiberberine
CAS No:38853-67-7
MF:C20H21NO4
MW:339.38504576683
CID:840752
PubChem ID:5321317
Update Time:2025-04-19

Tetrahydroepiberberine Chemical and Physical Properties

Names and Identifiers

    • Tetrahydroepiberberine
    • (±)-form-Sinactine
    • TETRAHYDROEPIBERBERINE, SINACTINE
    • Sinactine
    • (+)-Tetrahydroepiberberine
    • 2,3-dimethoxy-9,10-methylenedioxyberbine
    • Sinactin
    • (+-)-Sinactine
    • Epiberberine, tetrahydro-
    • C17898
    • Q27155305
    • 16,17-dimethoxy-5,7-dioxa-1-azapentacyclo[11.8.0.03,11.04,8.014,19]henicosa-3(11),4(8),9,14,16,18-hexaene
    • NS00094109
    • E80730
    • 38853-67-7
    • CHEBI:81368
    • SCHEMBL2742533
    • HY-N3035
    • AKOS025149078
    • MS-25169
    • CS-0023054
    • 6,6a,11,14-Tetrahydro-8,9-dimethoxy-12H-benzo(a)-1,3-benzodioxolo(4,5-g)quinolizine
    • CHEMBL5200898
    • 8,9-Dimethoxy-6,11,12,14-tetrahydro-2H,6aH-[1,3]dioxolo[4,5-h]isoquinolino[2,1-b]isoquinoline
    • DTXSID50959635
    • 12H-Benzo(a)-1,3-benzodioxolo(4,5-g)quinolizine, 6,6a,11,14-tetrahydro-8,9-dimethoxy-
    • (+)-sinactine
    • DA-78351
    • Inchi: 1S/C20H21NO4/c1-22-18-8-13-5-6-21-10-15-12(3-4-17-20(15)25-11-24-17)7-16(21)14(13)9-19(18)23-2/h3-4,8-9,16H,5-7,10-11H2,1-2H3
    • InChI Key: UWEHVAXMSWXKRW-UHFFFAOYSA-N
    • SMILES: O1COC2=CC=C3C(=C12)CN1CCC2C=C(C(=CC=2C1C3)OC)OC

Computed Properties

  • Exact Mass: 339.14700
  • Monoisotopic Mass: 339.14705815 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 488
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 339.4
  • XLogP3: 3.1
  • Topological Polar Surface Area: 40.2

Experimental Properties

  • Color/Form: Cryst.
  • Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 175 ºC (ethanol )
  • Boiling Point: 470.9±45.0 °C at 760 mmHg
  • Flash Point: 139.2±25.9 °C
  • Solubility: Almost insoluble (0.085 g/l) (25 º C),
  • PSA: 40.16000
  • LogP: 3.02590
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

Tetrahydroepiberberine Pricemore >>

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